Cas no 1861174-04-0 (3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl-)

• Product Name: 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl-
• CAS No: 1861174-04-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5998278
• PubChem ID: 130994475
• Update Time: 2025-05-23

3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl-
• 6-(3-Hydroxyazetidin-1-yl)-5-methylpyridine-3-carbaldehyde
• EN300-725753
• 1861174-04-0

• Inchi： 1S/C10H12N2O2/c1-7-2-8(6-13)3-11-10(7)12-4-9(14)5-12/h2-3,6,9,14H,4-5H2,1H3
• InChI Key： QODJDMRBACUUJU-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC(O)C2)=C(C)C=C1C=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 421.0±45.0 °C(Predicted)
• pka: 13.90±0.20(Predicted)

Additional information on 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl-

Introduction to 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- (CAS No. 1861174-04-0) and Its Emerging Applications in Chemical Biology

The compound 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- (CAS No. 1861174-04-0) represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. As a structurally complex aldehyde derivative, it has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This introduction delves into the compound's chemical properties, synthetic pathways, and its relevance in contemporary biomedical research.

At its core, 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- is characterized by a pyridine scaffold functionalized with an aldehyde group at the 3-position, a methyl group at the 5-position, and an azetidinyl ring linked via a hydroxymethyl side chain at the 6-position. This arrangement creates multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery. The presence of both electrophilic (aldehyde) and nucleophilic (hydroxyl) moieties further enhances its reactivity, enabling diverse chemical modifications that can fine-tune its biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the functionalization of a pyridine precursor. Key steps include the introduction of the aldehyde group via oxidation or formylation reactions, followed by the construction of the azetidinyl ring through cyclocondensation or ring-closing metathesis techniques. The final step often involves selective hydroxylation to introduce the hydroxymethyl side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have accelerated the discovery of novel bioactive compounds like 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl-. Molecular docking studies have revealed that this compound exhibits promising binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. For instance, preliminary computational analyses suggest that it may interact with cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding aligns with the growing interest in developing COX inhibitors as therapeutic agents.

In parallel, experimental investigations have begun to validate these computational predictions. In vitro assays have demonstrated that 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- can modulate the activity of COX enzymes in a concentration-dependent manner. Notably, it has shown selectivity over COX-2 relative to COX-1, suggesting potential applications in anti-inflammatory therapies with reduced gastrointestinal side effects. These results are particularly encouraging given the limitations associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory potential, this compound has also been explored for its antitumor properties. Preclinical studies indicate that it can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways involved in cell cycle regulation and apoptosis. The hydroxymethyl azetidinyl moiety appears to play a crucial role in these effects by modulating the activity of kinases such as EGFR and PI3K. These findings highlight the compound's multifaceted therapeutic potential and underscore its value as a lead structure for further drug development.

The integration of machine learning algorithms has further enhanced the understanding of 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl-'s pharmacological profile. Predictive models have been developed to identify optimal analogs based on structural features that correlate with biological activity. These models leverage large datasets of experimentally validated compounds to generate hypotheses about new derivatives with improved efficacy and reduced toxicity. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

From a chemical biology perspective, this compound serves as an excellent tool for elucidating mechanisms of disease pathogenesis. Its ability to interact with multiple targets suggests that it may act as an allosteric modulator or scaffolding molecule capable of drugging "undruggable" targets. By providing insights into how small molecules perturb biological systems at a molecular level, studies involving 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- contribute to our fundamental understanding of disease processes.

The development of novel delivery systems is another area where this compound holds promise. Nanotechnology-based formulations have been investigated to enhance its bioavailability and targeted delivery to specific tissues or cells. For example, liposomes encapsulating this aldehyde derivative have shown improved penetration across biological barriers compared to free drug formulations. Such innovations are critical for translating preclinical successes into effective clinical therapies.

Future research directions include exploring structure-function relationships through iterative medicinal chemistry campaigns. By systematically modifying key structural features—such as altering substituents on the pyridine ring or varying the length of the hydroxymethyl side chain—scientists aim to optimize potency while minimizing off-target effects. Additionally, exploring prodrug strategies may enhance solubility and metabolic stability without compromising therapeutic efficacy.

The global pharmaceutical industry continues to invest heavily in heterocyclic compounds due to their prevalence in biologically active molecules. 3-Pyridinecarboxaldehyde, 6-(3-hydroxy-1-azetidinyl)-5-methyl- exemplifies how innovative molecular design can yield promising candidates for treating complex diseases like cancer and inflammation-related disorders. As research progresses from bench-scale synthesis to clinical trials, this compound will likely remain at forefront of efforts aimed at improving human health through chemical intervention.